Cas no 1594440-00-2 (4-sulfamoylbenzene-1-sulfonyl fluoride)

4-Sulfamoylbenzene-1-sulfonyl fluoride is a sulfonyl fluoride derivative with applications in chemical synthesis and bioconjugation. Its key advantages include high reactivity as an electrophile, making it suitable for selective modifications of nucleophilic residues in proteins and other biomolecules. The compound's sulfamoyl group enhances solubility in aqueous environments, facilitating its use in biological systems. Additionally, its stability under physiological conditions allows for controlled reactions, minimizing side reactions. The sulfonyl fluoride moiety is particularly valuable in activity-based protein profiling (ABPP) and covalent inhibitor development. This reagent is also useful in materials science for surface functionalization due to its robust reactivity with hydroxyl and amine groups.

4-sulfamoylbenzene-1-sulfonyl fluoride structure

1594440-00-2 structure

Product Name:4-sulfamoylbenzene-1-sulfonyl fluoride

CAS No:1594440-00-2

MF:C₆H₆FNO₄S₂

MW:239.244542598724

MDL:MFCD31420903

CID:5245949

PubChem ID:114350546

Update Time:2026-03-08

4-sulfamoylbenzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

- Benzenesulfonyl fluoride, 4-(aminosulfonyl)-
- 4-sulfamoylbenzene-1-sulfonyl fluoride
- MDL： MFCD31420903
- Inchi： 1S/C6H6FNO4S2/c7-13(9,10)5-1-3-6(4-2-5)14(8,11)12/h1-4H,(H2,8,11,12)
- InChI Key： WQIIFFQKFUHBQF-UHFFFAOYSA-N
- SMILES： C1(S(F)(=O)=O)=CC=C(S(N)(=O)=O)C=C1

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-286672-1g	4-sulfamoylbenzene-1-sulfonyl fluoride	1594440-00-2		1g	$428.0	2023-09-06
Enamine	EN300-286672-5g	4-sulfamoylbenzene-1-sulfonyl fluoride	1594440-00-2		5g	$1240.0	2023-09-06
Enamine	EN300-286672-10g	4-sulfamoylbenzene-1-sulfonyl fluoride	1594440-00-2		10g	$1839.0	2023-09-06
Ambeed	A1087315-1g	4-Sulfamoylbenzene-1-sulfonyl fluoride	1594440-00-2	95%	1g	$398.0	2024-08-03
Ambeed	A1087315-5g	4-Sulfamoylbenzene-1-sulfonyl fluoride	1594440-00-2	95%	5g	$1156.0	2024-08-03
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD01031990-1g	4-Sulfamoylbenzene-1-sulfonyl fluoride	1594440-00-2	95%	1g	￥2737.0	2023-04-10
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD01031990-5g	4-Sulfamoylbenzene-1-sulfonyl fluoride	1594440-00-2	95%	5g	￥7931.0	2023-04-10
Enamine	EN300-286672-0.05g	4-sulfamoylbenzene-1-sulfonyl fluoride	1594440-00-2		0.05g	$359.0	2023-09-06
Enamine	EN300-286672-0.1g	4-sulfamoylbenzene-1-sulfonyl fluoride	1594440-00-2		0.1g	$376.0	2023-09-06
Enamine	EN300-286672-0.25g	4-sulfamoylbenzene-1-sulfonyl fluoride	1594440-00-2		0.25g	$393.0	2023-09-06